Cas no 33765-82-1 (Estr-4-en-3-one, 16-ethyl-17-[(1-oxohexyl)oxy]-, (16β,17β)- (9CI))
33765-82-1 structure
Product Name:Estr-4-en-3-one, 16-ethyl-17-[(1-oxohexyl)oxy]-, (16β,17β)- (9CI)
CAS No:33765-82-1
MF:C26H40O3
MW:400.59400844574
CID:2654514
Update Time:2025-03-28
Estr-4-en-3-one, 16-ethyl-17-[(1-oxohexyl)oxy]-, (16β,17β)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Estr-4-en-3-one, 16-ethyl-17-[(1-oxohexyl)oxy]-, (16β,17β)- (9CI)
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- Inchi: 1S/C26H40O3/c1-4-6-7-8-24(28)29-25-17(5-2)16-23-22-11-9-18-15-19(27)10-12-20(18)21(22)13-14-26(23,25)3/h15,17,20-23,25H,4-14,16H2,1-3H3/t17-,20-,21+,22+,23-,25-,26-/m0/s1
- InChI Key: PQWSHVGXTIAMKD-JBECVNEGSA-N
- SMILES: C1(=O)C=C2[C@]([H])(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H](OC(=O)CCCCC)[C@@H](CC)C3)CC2
Experimental Properties
- Density: 1.06±0.1 g/cm3(Predicted)
- Boiling Point: 509.0±50.0 °C(Predicted)
Estr-4-en-3-one, 16-ethyl-17-[(1-oxohexyl)oxy]-, (16β,17β)- (9CI) Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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